1-Methyl-5-(pyrimidin-4-yl)pyridin-2(1H)-one

• CAS No.: 89996-09-8
• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• IUPAC Name: 1-methyl-5-pyrimidin-4-ylpyridin-2-one
• InChI: InChI=1S/C10H9N3O/c1-13-6-8(2-3-10(13)14)9-4-5-11-7-12-9/h2-7H,1H3
• InChI Key: KMMNXLKYCWHOCD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=CC1=O)C2=NC=NC=C2

Description

1-Methyl-5-(pyrimidin-4-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4.8 g of sodium methoxide in 300 ml of dry DMF and 15 ml of methanol is added to a suspension of 5-(4-pyrimidinyl)-2(1H)-pyridone (2 g) in 200 ml DMF. The reaction mixture is filtered and 5.5 ml of methyl iodide added to the filtrate. The reaction mixture is heated to 60° C. for 2 hours, cooled to RT, and the solvent evaporated in vacuo leaving a liquid residue that crystallizes upon the addition of distilled H2O. The crystalline solid is stirred with 400 ml of distilled H2O, filtered, washed with H2O, isopropyl alcohol, and ether and then air dried to yield the desired 1-methyl-5-(4-pyrimidyl)-2-pyridone, M.P. 147°-149° C.